Ajaconine
Overview
Description
Ajaconine is a diterpenoid, an organic heterohexacyclic compound, a tertiary amino compound, a cyclic ether, a primary alcohol, a secondary alcohol and an olefinic compound. It has a role as a plant metabolite. It derives from a hydride of an atidane.
Scientific Research Applications
1. Chemical Structure and Isolation
Research on Ajaconine has primarily focused on its chemical structure and isolation from various plant sources. Studies have elucidated the structure of Ajaconine using NMR techniques and isolated it from plants like Consolida hohenackeri and Consolida oliveriana. Ajaconine belongs to a group of compounds known as diterpenoid alkaloids, which are noted for their complex structures and diverse biological activities (Ulubelen et al., 1999) (Ulubelen et al., 1996).
2. Synthetic Approaches and Intermediates
Synthetic approaches to Ajaconine have been studied to understand its complex molecular structure better. For example, the preparation and study of optically active tetracyclic intermediates provided insights into the synthesis of Ajaconine and related diterpenoid alkaloids (Nabors et al., 1971). This research is crucial for developing synthetic routes for these compounds.
3. Plant Growth Inhibition Properties
Ajaconine has been investigated for its plant growth inhibitory activity. One study reported the effects of Ajaconine isolated from Delphinium ajacis on plant growth, contributing to understanding the metabolic and physiological actions of terpenoids and alkaloids on plants (Waller & Burström, 1969).
4. Biogenetic Research
There has been significant interest in the biogenesis of Ajaconine and related alkaloids. Research in this area includes the synthesis of various diterpenoid alkaloid skeletons, shedding light on the natural biosynthetic pathways of these compounds (Li et al., 2016).
5. Enzyme Inhibition Activity
The crystal structure and enzyme inhibition activity of Ajaconine have been studied, with findings indicating its potential in inhibiting acetylcholinesterase and butyrylcholinesterase. This research is significant for understanding the pharmacological potential of Ajaconine in neurodegenerative diseases (Ahmad et al., 2016).
properties
Product Name |
Ajaconine |
|---|---|
Molecular Formula |
C22H33NO3 |
Molecular Weight |
359.5 g/mol |
IUPAC Name |
(1S,5R,10R,11S,12R,14S,16R,17R)-7-(2-hydroxyethyl)-5-methyl-13-methylidene-9-oxa-7-azahexacyclo[8.6.2.211,14.01,8.05,17.011,16]icosan-12-ol |
InChI |
InChI=1S/C22H33NO3/c1-13-14-4-7-22(18(13)25)16(10-14)21-6-3-5-20(2)12-23(8-9-24)19(21)26-17(22)11-15(20)21/h14-19,24-25H,1,3-12H2,2H3/t14-,15+,16-,17+,18+,19?,20-,21-,22+/m0/s1 |
InChI Key |
RLXRCZIALRMBJR-VRMMQTGXSA-N |
Isomeric SMILES |
C[C@@]12CCC[C@]34[C@@H]1C[C@H]([C@]56[C@H]3C[C@H](CC5)C(=C)[C@H]6O)OC4N(C2)CCO |
SMILES |
CC12CCCC34C1CC(C56C3CC(CC5)C(=C)C6O)OC4N(C2)CCO |
Canonical SMILES |
CC12CCCC34C1CC(C56C3CC(CC5)C(=C)C6O)OC4N(C2)CCO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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